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Compound of Interest

Compound Name: 4-Formyl-3-hydroxybenzonitrile

Cat. No.: B1338046 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the melting point of 4-formyl-3-
hydroxybenzonitrile, a key physicochemical parameter for substance identification, purity

assessment, and formulation development. This document outlines the experimentally

determined melting point, a detailed protocol for its measurement, and a workflow for

compound characterization.

Core Compound Data
4-Formyl-3-hydroxybenzonitrile is an organic compound with the chemical formula C₈H₅NO₂.

It is also known by its synonyms, including 4-Cyano-2-hydroxybenzaldehyde and 5-Cyano-2-

formylphenol. The accurate determination of its melting point is a fundamental aspect of its

chemical characterization.

Quantitative Data Summary
The melting point of a crystalline solid is the temperature at which it changes state from solid to

liquid. For a pure substance, this transition occurs over a narrow temperature range. The

reported melting point for 4-formyl-3-hydroxybenzonitrile is presented below.

Parameter Value CAS Number

Melting Point 122-123 °C 84102-89-6
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Experimental Protocol: Melting Point Determination
The following is a standard laboratory procedure for determining the melting point of a solid

organic compound like 4-formyl-3-hydroxybenzonitrile using a capillary melting point

apparatus.

Objective: To determine the melting point range of a solid sample.

Materials:

4-formyl-3-hydroxybenzonitrile sample

Capillary tubes (sealed at one end)

Melting point apparatus (e.g., Mel-Temp or similar digital device)

Mortar and pestle

Spatula

Procedure:

Sample Preparation:

Ensure the 4-formyl-3-hydroxybenzonitrile sample is completely dry. If necessary, dry

the sample in a desiccator or a vacuum oven at an appropriate temperature below its

melting point.

Place a small amount of the crystalline sample into a clean, dry mortar.

Gently grind the sample into a fine powder using a pestle. This ensures uniform packing in

the capillary tube.

Loading the Capillary Tube:

Tamp the open end of a capillary tube into the powdered sample. A small amount of the

sample will enter the tube.
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Invert the tube and gently tap the sealed end on a hard surface to pack the sample down

into the bottom of the tube.

Repeat until a packed column of 2-3 mm in height is obtained. Uniform packing is crucial

for an accurate measurement.

Melting Point Measurement:

Place the loaded capillary tube into the sample holder of the melting point apparatus.

Set the initial temperature of the apparatus to approximately 10-15 °C below the expected

melting point (122 °C).

Set the heating rate to a rapid setting (e.g., 10-20 °C per minute) to quickly approach the

expected melting point.

Once the temperature is about 15 °C below the expected melting point, reduce the heating

rate to 1-2 °C per minute. A slow heating rate is critical for an accurate determination of

the melting range.

Observe the sample through the magnifying lens.

Record the temperature at which the first drop of liquid appears. This is the beginning of

the melting range.

Continue to heat slowly and record the temperature at which the last crystal melts

completely. This is the end of the melting range.

Data Recording and Analysis:

The melting point is reported as a range from the temperature of initial melting to the

temperature of complete melting (e.g., 122-123 °C).

A narrow melting range (1-2 °C) is indicative of a pure compound. A broad melting range

suggests the presence of impurities.

Allow the apparatus to cool before performing a second measurement for confirmation, if

necessary.
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Experimental Workflow Visualization
The following diagram illustrates the general workflow for the characterization of a chemical

compound, including melting point determination.

Figure 1: Workflow for Physicochemical Characterization
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Caption: Workflow for Physicochemical Characterization.

To cite this document: BenchChem. [Technical Guide: Physicochemical Properties of 4-
Formyl-3-hydroxybenzonitrile]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1338046#4-formyl-3-hydroxybenzonitrile-melting-
point]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b1338046?utm_src=pdf-body-img
https://www.benchchem.com/product/b1338046#4-formyl-3-hydroxybenzonitrile-melting-point
https://www.benchchem.com/product/b1338046#4-formyl-3-hydroxybenzonitrile-melting-point
https://www.benchchem.com/product/b1338046#4-formyl-3-hydroxybenzonitrile-melting-point
https://www.benchchem.com/product/b1338046#4-formyl-3-hydroxybenzonitrile-melting-point
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1338046?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1338046?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1338046?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

